Cas no 64360-42-5 (Benzeneacetic acid, 3-methyl-4-(phenylmethoxy)-)

• Product Name: Benzeneacetic acid, 3-methyl-4-(phenylmethoxy)-
• CAS No: 64360-42-5
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 1677849
• PubChem ID: 3248702
• Update Time: 2025-04-21

Benzeneacetic acid, 3-methyl-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-methyl-4-(phenylmethoxy)-
• 64360-42-5
• TWAKAZAKNGJYJJ-UHFFFAOYSA-N
• (4-(BENZYLOXY)-3-METHYLPHENYL)ACETIC ACID
• AKOS022275526
• PHENYLACETIC ACID,3-ME-4-PHMEO
• DTXSID40877990
• [4-(benzyloxy)-3-methylphenyl]acetic acid
• SCHEMBL2793815

• Inchi： 1S/C16H16O3/c1-12-9-14(10-16(17)18)7-8-15(12)19-11-13-5-3-2-4-6-13/h2-9H,10-11H2,1H3,(H,17,18)
• InChI Key： TWAKAZAKNGJYJJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(CC(=O)O)=CC=1C

Computed Properties

• Exact Mass: 256.10998
• Monoisotopic Mass: 256.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53